molecular formula C2D4O B1165882 Formalin-d2 (DNPH Derivative) CAS No. 74421-01-5

Formalin-d2 (DNPH Derivative)

Cat. No. B1165882
CAS RN: 74421-01-5
InChI Key:
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Description

Formalin-d2 (DNPH Derivative) is an analytical standard used in scientific research . It has a molecular formula of C7H4D2N4O4 and a molecular weight of 216.2 .


Synthesis Analysis

Formaldehyde reacts with 2,4-DNPH and forms DNPH derivative in an acidic environment . The DNPH-derivatized aldehydes and ketones are separated using an Agilent ZORBAX Eclipse Plus C18, 4.6 × 150 mm, 5 µm column .


Chemical Reactions Analysis

The determination of aldehydes and ketones in several environmental matrices is mostly conducted with high-pressure liquid chromatography (HPLC) with UV detection based on the derivatization of the carbonyl compounds with 2,4-dinitrophenylhydrazine (DNPH) .


Physical And Chemical Properties Analysis

Formalin-d2 (DNPH Derivative) is a solid, crystalline substance with an orange color . More detailed physical and chemical properties were not available in the search results.

Mechanism of Action

Formaldehyde, one of the most abundant carbonyl compounds, is an essential precursor for polymers and many other chemical compounds . It is also frequently used as a disinfectant and preservative .

Safety and Hazards

Formalin-d2 (DNPH Derivative) is harmful if swallowed and causes skin and eye irritation . It may also cause respiratory irritation . It is recommended to avoid contact with eyes, skin, and clothing, and not to eat, drink, or smoke when using this product .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for Formalin-d2 (DNPH Derivative) involves the reaction of formaldehyde-d2 with 2,4-dinitrophenylhydrazine (DNPH) in the presence of a catalyst.", "Starting Materials": [ "Formaldehyde-d2", "2,4-dinitrophenylhydrazine (DNPH)", "Catalyst" ], "Reaction": [ "Mix formaldehyde-d2 and DNPH in a reaction vessel", "Add the catalyst to the reaction mixture", "Heat the reaction mixture to a specific temperature and maintain it for a specific time", "Cool the reaction mixture and filter the resulting solid", "Wash the solid with a suitable solvent to remove impurities", "Dry the solid to obtain Formalin-d2 (DNPH Derivative)" ] }

CAS RN

74421-01-5

Product Name

Formalin-d2 (DNPH Derivative)

Molecular Formula

C2D4O

Origin of Product

United States

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